Cas no 1261554-12-4 (2-Amino-3-(2,3-difluorophenyl)-6-methylpyridine)

• Product Name: 2-Amino-3-(2,3-difluorophenyl)-6-methylpyridine
• CAS No: 1261554-12-4
• MF: C₁₂H₁₀F₂N₂
• MW: 220.218009471893
• CID: 4929369
• Update Time: 2025-10-18

2-Amino-3-(2,3-difluorophenyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(2,3-difluorophenyl)-6-methylpyridine

• Inchi： 1S/C12H10F2N2/c1-7-5-6-9(12(15)16-7)8-3-2-4-10(13)11(8)14/h2-6H,1H3,(H2,15,16)
• InChI Key： OVRSAWWVRHBQCK-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1=CC=C(C)N=C1N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-3-(2,3-difluorophenyl)-6-methylpyridine

Introduction to 2-Amino-3-(2,3-difluorophenyl)-6-methylpyridine (CAS No. 1261554-12-4) and Its Emerging Applications in Chemical Biology

2-Amino-3-(2,3-difluorophenyl)-6-methylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1261554-12-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine class of heterocyclic aromatic molecules, characterized by a nitrogen-containing ring that contributes to its unique electronic and steric properties. The presence of fluorine atoms at the 2 and 3 positions of the phenyl ring introduces additional molecular complexity, making it a valuable scaffold for designing novel bioactive molecules.

The structural motif of 2-Amino-3-(2,3-difluorophenyl)-6-methylpyridine encompasses several key functional groups that are strategically positioned to interact with biological targets. The amino group at the 2-position serves as a potential site for further derivatization, enabling the synthesis of more complex derivatives with tailored biological activities. The methyl group at the 6-position contributes to steric hindrance, which can influence binding affinity and selectivity in drug design. The 2,3-difluorophenyl moiety is particularly noteworthy, as fluorinated aromatic compounds are widely recognized for their enhanced metabolic stability, improved binding interactions with proteins, and increased lipophilicity—key factors that enhance drug-like properties.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various biological pathways. 2-Amino-3-(2,3-difluorophenyl)-6-methylpyridine has emerged as a promising scaffold for designing PPI modulators due to its ability to disrupt or stabilize protein complexes through non-covalent interactions. The fluorine atoms in the phenyl ring enhance hydrophobic interactions and π-stacking capabilities, which are essential for binding to hydrophobic pockets on protein surfaces. This property has been leveraged in the development of novel therapeutics for diseases such as cancer, inflammation, and neurodegeneration.

One of the most compelling aspects of 2-Amino-3-(2,3-difluorophenyl)-6-methylpyridine is its versatility in medicinal chemistry. Researchers have utilized this compound as a building block for synthesizing kinase inhibitors, which are critical in oncology research. For instance, derivatives of this scaffold have shown potent activity against tyrosine kinases, enzymes that are overexpressed in many cancer cell lines. The fluorinated phenyl ring enhances binding affinity by improving hydrophobic interactions with key residues in the kinase active site. Furthermore, the amino group allows for further functionalization, enabling the introduction of additional pharmacophores that can fine-tune selectivity and reduce off-target effects.

The incorporation of fluorine atoms into pharmaceutical candidates has been well-documented for its ability to modulate pharmacokinetic properties. Fluorinated compounds often exhibit increased bioavailability due to improved lipophilicity and resistance to metabolic degradation. This has made 2-Amino-3-(2,3-difluorophenyl)-6-methylpyridine an attractive candidate for drug development. Recent studies have demonstrated its utility in designing molecules that target bacterial resistance mechanisms, particularly by interfering with bacterial enzymes involved in DNA replication and transcription. The structural features of this compound allow it to mimic natural substrates or inhibitors, thereby disrupting essential bacterial processes.

Another area where 2-Amino-3-(2,3-difluorophenyl)-6-methylpyridine has shown promise is in the development of antiviral agents. The ability of fluorinated pyridines to interact with viral proteases and polymerases has been exploited in designing inhibitors that block viral replication cycles. For example, derivatives of this scaffold have been investigated as potential treatments for RNA viruses by inhibiting key enzymes required for viral genome synthesis. The steric and electronic properties conferred by the fluorine atoms ensure robust binding interactions with viral targets, making these compounds effective against a broad spectrum of viruses.

The synthetic accessibility of 2-Amino-3-(2,3-difluorophenyl)-6-methylpyridine also contributes to its popularity among medicinal chemists. Efficient synthetic routes have been developed that allow for scalable production of this compound without compromising purity or yield. These methods often involve multi-step organic transformations starting from commercially available precursors such as aniline derivatives and halogenated aromatic compounds. The ability to readily access this scaffold enables rapid screening and optimization campaigns aimed at identifying lead compounds with improved pharmacological profiles.

In conclusion,2-Amino-3-(2,3-difluorophenyl)-6-methylpyridine (CAS No. 1261554-12-4) represents a versatile and promising scaffold for drug discovery applications across multiple therapeutic areas. Its unique structural features—particularly the presence of fluorine atoms—enhance its potential as a bioactive molecule by improving binding affinity and pharmacokinetic properties. Ongoing research continues to explore new derivatives and applications of this compound, highlighting its significance in modern chemical biology and pharmaceutical development.